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Compound of Interest

Compound Name: 4-Methylimidazole-d6

Cat. No.: B15553106 Get Quote

This technical guide provides an in-depth overview of 4-Methylimidazole-d6 (4-MeI-d6), a

deuterated analog of 4-Methylimidazole (4-MeI). It is intended for researchers, scientists, and

drug development professionals who utilize stable isotope-labeled compounds in their

analytical methodologies. This document covers the core physicochemical properties of 4-MeI-

d6, detailed experimental protocols for its use as an internal standard, and the biological

context of its unlabeled counterpart.

Core Compound Data
4-Methylimidazole-d6 is primarily utilized as an internal standard in isotope dilution mass

spectrometry for the accurate quantification of 4-Methylimidazole.[1] Its physical and chemical

properties are summarized below.
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Property Value References

CAS Number 1219804-79-1 [1][2][3][4]

Molecular Formula C₄D₆N₂ [1][2]

Molecular Weight 88.14 g/mol [1][4][5]

Synonyms

4-(Trideuteriomethyl)-1,2,5-

trideuterio-1H-imidazole, 4-

(Methyl-d3)imidazole-1,2,5-d3

[1][5]

Appearance White to off-white solid [2]

Primary Application

Isotope-labeled internal

standard for analytical

research

[1][2]

Biological Context and Toxicological Significance of
4-Methylimidazole
4-Methylimidazole is a compound that can form during the Maillard reaction, a chemical

reaction between amino acids and reducing sugars that gives browned food its distinctive

flavor.[6] Consequently, it is found in many foods and beverages, such as those containing

certain types of caramel coloring, roasted coffee, and grilled meats.[6][7]

The International Agency for Research on Cancer (IARC) has classified 4-MeI as "possibly

carcinogenic to humans" (Group 2B), based on sufficient evidence of carcinogenicity in

experimental animals.[1][2] Studies by the National Toxicology Program (NTP) have shown that

chronic exposure to 4-MeI can lead to an increased incidence of alveolar/bronchiolar

adenomas and carcinomas in mice.[1][8][9][10] While the precise molecular mechanism of its

carcinogenicity is not yet fully understood, it is known to induce hyperplasia of the lung alveolar

epithelium, which is considered a precursor to neoplastic development.[1] However,

genotoxicity studies on 4-MeI have generally been negative.[11]

The metabolism of 4-MeI appears to be limited, with a significant portion being excreted

unchanged in urine.[4][12] Minor metabolites include oxidized products such as 4-

hydroxymethylimidazole.[4][12]
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Formation, Exposure, and Toxicological Pathway of 4-
Methylimidazole
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Caption: Logical pathway from formation to toxicological effect of 4-Methylimidazole.

Experimental Protocols: Quantification of 4-
Methylimidazole using 4-Methylimidazole-d6
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The most common application of 4-MeI-d6 is as an internal standard for the quantification of 4-

MeI in complex matrices like food and beverages, using isotope dilution liquid chromatography-

tandem mass spectrometry (LC-MS/MS).[1] This approach corrects for matrix effects and

variations in sample preparation and instrument response.

General Analytical Workflow
A typical workflow for the analysis of 4-MeI involves sample preparation (extraction and clean-

up), followed by LC-MS/MS analysis. The use of 4-MeI-d6 is crucial for accurate quantification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK373183/
https://www.benchchem.com/product/b15553106?utm_src=pdf-body-img
https://www.benchchem.com/product/b15553106?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 4-METHYLIMIDAZOLE - Some Chemicals Present in Industrial and Consumer Products,
Food and Drinking-Water - NCBI Bookshelf [ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

4. Metabolism of 4-methylimidazole in Fischer 344 rats and B6C3F1 mice - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. taylorandfrancis.com [taylorandfrancis.com]

6. 4-Methylimidazole, a carcinogenic component in food, amount, methods used for
measurement; a systematic review - PMC [pmc.ncbi.nlm.nih.gov]

7. fda.gov [fda.gov]

8. TOXICITY AND CARCINOGENICITY STUDIES OF 4-METHYLIMIDAZOLE IN F344/N
RATS AND B6C3F1 MICE - PMC [pmc.ncbi.nlm.nih.gov]

9. researchgate.net [researchgate.net]

10. [PDF] TOXICITY AND CARCINOGENICITY STUDIES OF 4-METHYLIMIDAZOLE IN F
344 / N RATS AND B 6 C 3 F 1 MICE | Semantic Scholar [semanticscholar.org]

11. Genotoxicity assessment of 4-methylimidazole: regulatory perspectives - PMC
[pmc.ncbi.nlm.nih.gov]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Technical Guide: 4-Methylimidazole-d6 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553106#4-methylimidazole-d6-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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